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Compound of Interest

(tert-
Compound Name:
Butyldimethylsilyloxy)malononitrile

Cat. No. B1278622

(tert-Butyldimethylsilyloxy)malononitrile, also known by its synonyms (tert-
Butyldimethylsilyloxy)propanedinitrile and MAC-TBS Reagent, is a versatile organosilicon
compound with significant applications in organic synthesis.[1][2] This guide provides a
comprehensive overview of its chemical properties, stability, and handling protocols, tailored for
researchers and professionals in the field of drug development and chemical science.

Chemical and Physical Properties

(tert-Butyldimethylsilyloxy)malononitrile is a clear liquid that can range in color from white
to yellow to green.[1][2] It is classified as a monoalkoxysilane and is noted for its utility as a
laboratory reagent.[1][2] The key physical and chemical properties are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 128302-78-3 [1]I3]
Molecular Formula CoH16N20Si [1]
Molecular Weight 196.33 g/mol [1]
Appearance \.Nhi'te to Yellow to Green clear 1]
liquid

Purity (by GC) >93.0% [1][2]
Boiling Point 220.4 £ 30.0 °C (Predicted) [4]
Density 0.951 £ 0.06 g/cm? (Predicted) [4]
Refractive Index 1.4290 to 1.4330 [4]
Flash Point 87 °C [2]

Stability and Reactivity

Stability: The compound is stable under normal storage conditions.[3] The tert-butyldimethylsilyl
(TBS) protecting group confers significant stability to the otherwise unstable
hydroxymalononitrile intermediate, allowing the reagent to be isolated, stored, and utilized
effectively in synthesis.[5] The hydrolytic stability of the tert-butyldimethylsilyloxy group is
approximately 10,000 times greater than that of a trimethylsilyl (TMS) ether.[6]

Reactivity and Storage: While stable, specific conditions must be avoided to prevent
degradation and hazardous reactions. It is crucial to store the compound in a refrigerator, under
an inert gas, and in a tightly sealed container.[3] It should also be stored locked up in a well-
ventilated place.[3][7][8] For solutions, it is recommended to store them in separate packages
at -80°C for use within 6 months, or at -20°C for use within 1 month to avoid degradation from
repeated freeze-thaw cycles.[9]
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Condition/Material To Avoid Source(s)

- Heat, electrical sparks, open
Conditions ) [3]
flames, exposure to air

Oxidizing agents, strong acids,
Incompatible Materials strong bases, strong reducing [31[7]

agents

N Carbon monoxide, Carbon
Hazardous Decomposition o ) ] [3]
dioxide, Nitrogen oxides

Role as a Masked Acyl Cyanide (MAC) Reagent

(tert-Butyldimethylsilyloxy)malononitrile is a prominent example of a Masked Acyl Cyanide
(MAC) reagent.[5] MAC reagents function as acyl anion equivalents, enabling a reversal of the
typical polarity of a carbonyl group.[5] The tert-butyldimethylsilyl (TBS) group acts as a "mask"
or protecting group.[5] Deprotonation of the acidic methine hydrogen creates a nucleophilic
anion that can react with electrophiles.[5] The TBS group is then removed ("unmasked"),
typically with a fluoride source or under acidic conditions, to generate an acyl cyanide
intermediate that can be trapped by a nucleophile.[5] This process allows for the one-pot
synthesis of diverse products.[5]
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(tert-Butyldimethylsilyloxy)malononitrile
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ER Deprotonation
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Nucleophilic
Addition
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Workflow: Synthesis of a-siloxy-Weinreb Amide

Start: Prepare Reactant Solution
- Aldehyde (1.0 mmol)
- DMHA-HCI (1.2 mmol)
- TBS-MAC (1.2 mmol)
- Acetonitrile (3 mL)

Add DMAP (2.0 mmol)
at Room Temperature

Stir Mixture
for 2 hours

:

Concentrate in vacuo

:

Purify via Silica Gel
Column Chromatography

l

End: Obtain a-siloxy-Weinreb Amide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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